Cas no 1810070-14-4 (1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride)

• Product Name: 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride
• CAS No: 1810070-14-4
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• MDL: MFCD28126479
• CID: 4618463
• PubChem ID: 86262970
• Update Time: 2025-11-01

1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)propan-1-amine hydrochloride
• 1-(5-Methylfuran-2-yl)propan-1-amine HCl
• 1-(5-methylfuran-2-yl)propan-1-amine;hydrochloride
• SB44296
• SB46989
• SB61812
• Y10462
• 2-Furanmethanamine, a-ethyl-5-methyl-, hydrochloride (1:1)
• 2-Furanmethanamine, alpha-ethyl-5-methyl-, hydrochloride (1:1)
• AKOS025395732
• CS-0149949
• F2167-2025
• 1-(5-methylfuran-2-yl)propan-1-aminehydrochloride
• AS-77431
• 1810070-14-4
• EN300-240485
• 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride

• MDL： MFCD28126479
• Inchi： 1S/C8H13NO.ClH/c1-3-7(9)8-5-4-6(2)10-8;/h4-5,7H,3,9H2,1-2H3;1H
• InChI Key： URFQDTRFLKESTD-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(CC)N

Computed Properties

• Exact Mass: 175.0763918g/mol
• Monoisotopic Mass: 175.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2

1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride

1-(5-Methylfuran-2-yl)propan-1-amine Hydrochloride (CAS No. 1810070-14-4): An Overview

1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride (CAS No. 1810070-14-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a 5-methylfuran ring and a propylamine moiety, both of which contribute to its distinct chemical and biological properties.

The molecular formula of 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride is C₈H₁₂NClO₂, and its molecular weight is approximately 193.64 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and various organic solvents, making it highly versatile for use in laboratory settings.

In the realm of pharmaceutical research, 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride has shown promise as a potential lead compound for the development of new therapeutic agents. Recent studies have focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits selective binding to serotonin receptors, particularly the 5-HT_2A subtype, which is implicated in several neuropsychiatric disorders such as depression and schizophrenia.

Beyond its potential as a therapeutic agent, 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride has also been investigated for its role in chemical synthesis and catalysis. Its unique functional groups make it an attractive starting material for the synthesis of more complex molecules. A notable example is its use as an intermediate in the preparation of novel furan-based derivatives, which have shown promising activity in antiviral and anticancer assays.

The safety profile of 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride has been extensively evaluated in preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity, further research is needed to fully understand its long-term effects and potential side effects.

In terms of manufacturing and production, 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride can be synthesized through a series of well-defined chemical reactions. One common synthetic route involves the condensation of 5-methylfurfural with propylamine, followed by acidification to form the hydrochloride salt. This process is scalable and can be adapted for large-scale production, making it an attractive option for pharmaceutical companies looking to develop new drugs based on this compound.

The market demand for 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride is expected to grow in the coming years, driven by increasing investment in drug discovery and development. The compound's unique properties make it a valuable tool for researchers exploring new therapeutic avenues and developing innovative treatments for various diseases.

In conclusion, 1-(5-Methylfuran-2-yl)propan-1-amine hydrochloride (CAS No. 1810070-14-4) represents a promising compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure and favorable biological properties position it as a valuable asset for scientists and researchers working at the forefront of drug discovery and development.